Cas no 13030-92-7 (2,7-Oxecanedione)
2,7-Oxecanedione structure
Product Name:2,7-Oxecanedione
CAS No:13030-92-7
MF:C9H14O3
MW:170.205663204193
CID:186931
PubChem ID:266992
Update Time:2025-04-19
2,7-Oxecanedione Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Oxecanedione
- oxecane-2,7-dione
- 6-Ketononanolide
- 6-oxononano-9-lactone
- AC1L6H8Z
- AC1Q6HRS
- NSC106088
- oxecane-2,7-quinone
- SureCN3324936
- 13030-92-7
- Nonanoic acid, .theta.-lactone
- NSC-106088
- oxacyclodeca-2,7-dione
- SCHEMBL3324936
- DTXSID10295884
-
- Inchi: 1S/C9H14O3/c10-8-4-1-2-6-9(11)12-7-3-5-8/h1-7H2
- InChI Key: XVJSPKCFYMUFRT-UHFFFAOYSA-N
- SMILES: O1C(CCCCC(CCC1)=O)=O
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2,7-Oxecanedione Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
13030-92-7 (2,7-Oxecanedione) Related Products
- 110-38-3(Ethyl decanoate)
- 110-40-7(Diethyl decanedioate)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-50-0(Diethyl 3-oxopentanedioate)
- 109-43-3(dibutyl sebacate)
- 123-29-5(Ethyl nonanoate)
- 123-95-5(Butyl stearate)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk